Cas no 2138803-29-7 (tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate)

• Product Name: tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate
• CAS No: 2138803-29-7
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 5610979
• PubChem ID: 165486834
• Update Time: 2025-05-26

tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-844814
• 2138803-29-7
• tert-butyl (2E)-3-[3-(cyclohexyloxy)phenyl]prop-2-enoate
• tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate

• Inchi： 1S/C19H26O3/c1-19(2,3)22-18(20)13-12-15-8-7-11-17(14-15)21-16-9-5-4-6-10-16/h7-8,11-14,16H,4-6,9-10H2,1-3H3/b13-12+
• InChI Key： FJJCIBDWXVDCPU-OUKQBFOZSA-N
• SMILES： O(C1C=CC=C(/C=C/C(=O)OC(C)(C)C)C=1)C1CCCCC1

Computed Properties

• Exact Mass: 302.18819469g/mol
• Monoisotopic Mass: 302.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Additional information on tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate

Professional Introduction to Tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate (CAS No. 2138803-29-7)

Tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate, with the CAS number 2138803-29-7, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a (2E)-enone moiety in its molecular structure contributes to its distinctive reactivity and potential biological activity.

The molecular structure of tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate consists of several key functional groups that are of particular interest to researchers. The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the compound's interactions with biological targets. Additionally, the (2E)-enone double bond provides a site for potential chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that exhibit anti-inflammatory, antioxidant, and anti-cancer properties. The structural features of tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate make it a suitable candidate for these applications. Studies have shown that compounds containing enone moieties can interact with various biological pathways, leading to therapeutic effects. The cyclohexyloxy group further enhances the compound's solubility and bioavailability, making it more amenable for pharmaceutical formulations.

One of the most compelling aspects of tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate is its potential in drug discovery. Researchers have been exploring its derivatives as leads for new drugs targeting chronic diseases. For instance, modifications to the phenylprop-2-enone core have led to compounds with significant anti-inflammatory activity. These findings are particularly relevant in the context of current research efforts aimed at developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds with the desired structural integrity and pharmacological activity.

The pharmacokinetic profile of tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate is another critical area of study. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into its pharmacokinetic behavior, suggesting that it may exhibit favorable properties such as good oral bioavailability and rapid clearance from the body.

In conclusion, tert-butyl (2E)-3-3-(cyclohexyloxy)phenylprop-2-enoate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, it holds great potential for contributing to the discovery and development of new treatments for various diseases.